2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate

• IUPAC Name: [2-(4-fluorophenyl)-2-oxoethyl] 5-(2-ethylanilino)-5-oxopentanoate
• InChI: InChI=1S/C21H22FNO4/c1-2-15-6-3-4-7-18(15)23-20(25)8-5-9-21(26)27-14-19(24)16-10-12-17(22)13-11-16/h3-4,6-7,10-13H,2,5,8-9,14H2,1H3,(H,23,25)
• InChI Key: NNKSEUAQPCFRQK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CCCC(=O)OCC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C21H22FNO4
• Molecular Weight: 371.4 g/mol

Description

2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate, also known as FOE, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. FOE is a member of the oxopentanoate family and is synthesized through a specific method.

Mechanism of Action

2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate exerts its biological effects by inhibiting the activity of enzymes involved in the biosynthesis of prostaglandins and leukotrienes. 2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are enzymes involved in the production of prostaglandins and leukotrienes, respectively. By inhibiting the activity of these enzymes, 2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate reduces the production of these inflammatory mediators, leading to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate has been shown to have a number of biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators, such as prostaglandins and leukotrienes. 2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate has also been found to inhibit the growth of cancer cells in vitro and in vivo. In addition, 2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate has been shown to have analgesic effects, reducing pain in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate is its potential applications in the field of medicine. 2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate has been found to have anti-inflammatory, analgesic, and anti-tumor properties, making it a potential candidate for the treatment of pain, inflammation, and cancer. However, there are also limitations to the use of 2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate in lab experiments. 2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate has been found to be toxic at high doses, and its long-term effects are not well understood.

Future Directions

There are several future directions for the study of 2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate. One potential direction is the development of 2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate as a cancer therapy. 2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer treatment. Another potential direction is the study of 2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate in the treatment of pain and inflammation. 2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate has been found to have analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of pain and inflammation. Finally, further studies are needed to understand the long-term effects of 2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate and its potential toxicity at high doses.

Synthesis Methods

2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate is synthesized through a multi-step process involving the reaction of 4-fluorophenylacetic acid with ethyl acetoacetate, followed by the reaction of the resulting compound with 2-ethylphenylamine. The final product is obtained through a purification process, which involves recrystallization.

Scientific Research Applications

2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate has been extensively studied for its potential applications in the field of medicine. It has been found to have anti-inflammatory, analgesic, and anti-tumor properties. 2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. 2-(4-fluorophenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate has also been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.